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Compound of Interest

Compound Name: lowh-032

Cat. No.: B612224

Essential Safety and Handling Guide for lowh-
032

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, application,
and disposal of lowh-032, a potent CFTR inhibitor. Adherence to these guidelines is essential
to ensure a safe laboratory environment and the integrity of experimental outcomes.

Chemical and Physical Properties

lowh-032 is a synthetic, anti-secretory small molecule with the following properties:
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Property Value

Chemical Formula C22H15Br2NsOa4
Molecular Weight 545.18 g/mol
CAS Number 1191252-49-9
Appearance Solid powder
Solubility Soluble in DMSO

Store powder at -20°C and solutions in DMSO

Storage
at -80°C

Personal Protective Equipment (PPE)

Due to the hazardous nature of lowh-032 and its classification as a halogenated organic
compound, the following personal protective equipment is mandatory when handling this
substance.[1][2][3][4][5]
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PPE Category Item Specification

Two pairs of nitrile or neoprene
Hand Protection Gloves chemotherapy gloves meeting
ASTM D6978 standard.

Disposable, polyethylene-

coated polypropylene gown
Body Protection Lab Coat/Gown ) POLYPTORY g

with demonstrated resistance

to chemical permeability.

Eye Protection Safety Goggles Chemical splash goggles.

To be worn in conjunction with

safety goggles, especiall
Face Protection Face Shield Y9 gg. P Y

when handling the powder

form or creating solutions.

An N95 or higher-rated

respirator is recommended
Respiratory Protection Respirator when handling the powder

outside of a certified chemical

fume hood.

Operational Plan: Handling and Preparation of lowh-
032 Solutions

3.1. Engineering Controls:

 All handling of solid lowh-032 and preparation of stock solutions must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

3.2. Preparation of Stock Solution (10 mM in DMSO):
o Equilibrate the vial of lowh-032 powder to room temperature before opening.

o Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to
prepare 1 ml of a 10 mM stock solution, add 183.4 pl of DMSO to 1 mg of lowh-032 powder.
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e Slowly add the calculated volume of anhydrous DMSO to the vial containing the lowh-032
powder.

o Cap the vial securely and vortex gently until the solid is completely dissolved. Sonication
may be used to aid dissolution.[6]

 Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

e For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -80°C.[7]

Disposal Plan

As a brominated organic compound, lowh-032 and any materials contaminated with it must be
disposed of as hazardous waste.[8][9][10][11][12]

Waste Stream Disposal Procedure

Place in a clearly labeled, sealed container for

Solid lowh-032 )

halogenated organic waste.

Collect in a designated, sealed waste container
lowh-032 Solutions for halogenated organic liquids. Do not mix with

non-halogenated waste.[8][10][12]

) ) ) Dispose of in a designated solid hazardous
Contaminated Labware (e.qg., pipette tips, tubes) ) ]
waste container for halogenated materials.

Note: Never dispose of lowh-032 or its solutions down the drain. Follow all local and
institutional regulations for hazardous waste disposal.

Experimental Protocol: In Vitro CFTR Inhibition
Assay

This protocol outlines a general procedure for assessing the inhibitory activity of lowh-032 on
CFTR function using a cell-based fluorescence assay.[13][14][15][16][17]
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5.1. Materials:

Fischer Rat Thyroid (FRT) cells stably expressing human CFTR and a halide-sensitive YFP.

Assay buffer (e.g., PBS with Caz*/Mg?*).

Stimulation solution (e.g., forskolin and IBMX in assay buffer).

lowh-032 stock solution (10 mM in DMSO).

96-well black, clear-bottom microplates.

Fluorescence plate reader.

5.2. Procedure:

Seed FRT-CFTR-YFP cells into a 96-well plate and culture until a confluent monolayer is
formed.

Wash the cells twice with assay buffer.

Add assay buffer containing varying concentrations of lowh-032 (prepared by serial dilution
from the stock solution) to the wells. Include a vehicle control (DMSO) and a positive control
(a known CFTR inhibitor).

Incubate the plate at 37°C for 15-30 minutes.

Add the stimulation solution to all wells to activate CFTR.

Immediately place the plate in a fluorescence plate reader and measure the YFP
fluorescence quenching over time as an indicator of halide influx and CFTR activity.

Visualization of lowh-032 Mechanism of Action

The following diagrams illustrate the mechanism of lowh-032 as a CFTR inhibitor and a

general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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